Cas no 314745-47-6 (propan-2-yl 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate)

• Product Name: propan-2-yl 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate
• CAS No: 314745-47-6
• MF: C₂₁H₂₂O₄
• MW: 338.396986484528
• CID: 5993970
• PubChem ID: 853136
• Update Time: 2025-06-10

propan-2-yl 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• propan-2-yl 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate
• 3-Benzofurancarboxylic acid, 2-methyl-5-[(4-methylphenyl)methoxy]-, 1-methylethyl ester
• SR-01000456687
• F0367-0052
• 314745-47-6
• Oprea1_507380
• AKOS001615152
• isopropyl 2-methyl-5-((4-methylbenzyl)oxy)benzofuran-3-carboxylate
• propan-2-yl 2-methyl-5-[(4-methylphenyl)methoxy]-1-benzofuran-3-carboxylate
• EU-0007495
• SR-01000456687-1

• Inchi： 1S/C21H22O4/c1-13(2)24-21(22)20-15(4)25-19-10-9-17(11-18(19)20)23-12-16-7-5-14(3)6-8-16/h5-11,13H,12H2,1-4H3
• InChI Key： UWLMZSRTFBEWHM-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(OCC3=CC=C(C)C=C3)C=C2C(C(OC(C)C)=O)=C1C

Computed Properties

• Exact Mass: 338.15180918g/mol
• Monoisotopic Mass: 338.15180918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 441
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 48.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on propan-2-yl 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate

Propan-2-yl 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate: A Comprehensive Overview

The compound with CAS No. 314745-47-6, known as propan-2-yl 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its complex structure, which includes a benzofuran ring system, a methoxy group, and a propan-2-yl substituent. The molecule's unique architecture makes it a promising candidate for various applications, particularly in drug design and advanced materials.

Benzofuran derivatives have been extensively studied due to their versatile properties and potential biological activities. The benzofuran ring system in this compound serves as a scaffold for various functional groups, enabling it to interact with biological targets in unique ways. Recent studies have highlighted the importance of such structures in modulating enzyme activity and receptor binding, making them valuable in the development of novel therapeutic agents.

The methoxy group attached to the benzofuran ring plays a crucial role in stabilizing the molecule's structure and enhancing its solubility in organic solvents. This feature is particularly advantageous in chemical synthesis and formulation processes. Additionally, the propan-2-yl substituent contributes to the molecule's lipophilicity, which is essential for its potential use in drug delivery systems.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and oxidation techniques. Researchers have successfully employed cross-coupling reactions, such as the Suzuki-Miyaura reaction, to construct the benzofuran core. These methods not only improve yield but also enhance the precision of functional group placement, ensuring the molecule's structural integrity.

In terms of applications, propan-2-yl 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate has shown promise in several areas. In pharmacology, its ability to modulate cellular signaling pathways makes it a potential candidate for treating diseases such as cancer and neurodegenerative disorders. In materials science, its unique electronic properties make it a strong contender for use in organic electronics and optoelectronic devices.

Furthermore, recent studies have explored the use of this compound as a precursor for advanced materials such as graphene oxide composites. Its ability to interact with graphene surfaces through π–π interactions has opened new avenues for its application in nanotechnology.

In conclusion, propan-2-yl 2-methyl-5-(4-methylphenyl)methoxy-1-benzofuran-3-carboxylate (CAS No. 314745-47-6) is a multifaceted compound with significant potential across various scientific domains. Its unique structure, combined with cutting-edge synthetic methods and innovative applications, positions it as a key player in future research and development efforts.